Cas no 2138393-08-3 (4-Methylpentane-1-sulfinyl chloride)

• Product Name: 4-Methylpentane-1-sulfinyl chloride
• CAS No: 2138393-08-3
• MF: C₆H₁₃ClOS
• MW: 168.684819936752
• CID: 5870072
• PubChem ID: 165461444
• Update Time: 2025-10-29

4-Methylpentane-1-sulfinyl chloride Chemical and Physical Properties

Names and Identifiers

• 2138393-08-3
• 4-methylpentane-1-sulfinyl chloride
• EN300-732336
• 4-Methylpentane-1-sulfinyl chloride

• Inchi： 1S/C6H13ClOS/c1-6(2)4-3-5-9(7)8/h6H,3-5H2,1-2H3
• InChI Key： XUSAIRYLGLFLTR-UHFFFAOYSA-N
• SMILES： ClS(CCCC(C)C)=O

Computed Properties

• Exact Mass: 168.0375639g/mol
• Monoisotopic Mass: 168.0375639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 93.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 36.3Ų

Additional information on 4-Methylpentane-1-sulfinyl chloride

Comprehensive Overview of 4-Methylpentane-1-sulfinyl chloride (CAS No. 2138393-08-3): Properties, Applications, and Industry Insights

4-Methylpentane-1-sulfinyl chloride (CAS No. 2138393-08-3) is a specialized sulfinyl chloride derivative gaining attention in organic synthesis and pharmaceutical research. This compound, characterized by its unique sulfinyl functional group and branched alkyl chain, serves as a versatile intermediate for constructing complex molecular architectures. Its CAS registry number 2138393-08-3 ensures precise identification across global chemical databases, while its systematic name reflects the methyl-substituted pentane backbone with a reactive sulfinyl chloride moiety.

Recent trends in high-value chemical intermediates highlight growing demand for compounds like 4-Methylpentane-1-sulfinyl chloride, particularly in asymmetric synthesis. Researchers increasingly search for "sulfinyl chloride applications" and "chiral auxiliary reagents" – areas where this compound shows significant potential. The 2138393-08-3 identifier frequently appears in patent literature describing novel synthetic routes for bioactive molecules, aligning with industry focus on green chemistry and atom-efficient reactions.

The molecular structure of 4-Methylpentane-1-sulfinyl chloride features strategic steric hindrance from its 4-methylpentyl group, which influences both reactivity and selectivity. This property makes it valuable for "stereoselective transformations" – a trending search term among medicinal chemists. Analytical studies using NMR spectroscopy and mass spectrometry confirm the compound's stability under controlled conditions, addressing common queries about "sulfinyl chloride handling" and "storage best practices".

In pharmaceutical applications, CAS 2138393-08-3 demonstrates utility in constructing sulfur-containing heterocycles, a class of compounds dominating recent drug discovery pipelines. The "4-methylpentane-1-sulfinyl chloride price" and "bulk suppliers" are frequent commercial inquiries, reflecting scaling challenges for this high-purity intermediate. Regulatory-compliant synthesis methods have become crucial, as evidenced by searches for "GMP-grade sulfinyl compounds" in API manufacturing contexts.

Emerging research explores the compound's role in catalysis and material science, particularly in polymer modification. The sulfinyl chloride group enables precise functionalization of surfaces – a hot topic in nanotechnology forums. Environmental considerations drive interest in "biodegradable sulfinyl derivatives", positioning 4-Methylpentane-1-sulfinyl chloride as a candidate for sustainable chemistry innovations.

Technical discussions often center on the compound's reaction mechanisms, with "sulfinyl chloride nucleophilic substitution" being a top academic search phrase. Comparative studies with analogous alkane sulfinyl chlorides reveal distinct kinetic advantages, making 2138393-08-3 preferable for certain multi-step syntheses. Safety data sheets emphasize proper ventilation requirements and incompatibility profiles – essential information for laboratory personnel.

The commercial landscape for 4-Methylpentane-1-sulfinyl chloride shows regional variations in availability, with "custom synthesis services" becoming a popular solution. Analytical challenges in quantifying trace impurities (HPLC methods for sulfinyl chlorides) represent another active research area. As the chemical industry shifts toward specialty intermediates, this compound's unique combination of steric effects and electronic properties ensures its continued relevance.

Future directions may involve continuous flow chemistry applications of CAS 2138393-08-3, addressing industrial needs for process intensification. The compound's potential in chiral resolution and ligand design also attracts computational chemistry interest, evidenced by growing "molecular modeling sulfinyl compounds" search volumes. These diverse applications solidify 4-Methylpentane-1-sulfinyl chloride's position as a multifaceted tool in modern chemical research.